Cas no 2187426-60-2 (1-(bromomethyl)-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclobutane, cis)

• Product Name: 1-(bromomethyl)-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclobutane, cis
• CAS No: 2187426-60-2
• MF: C₉H₁₃BrO
• MW: 217.102922201157
• CID: 6570711
• PubChem ID: 132398962
• Update Time: 2025-07-10

1-(bromomethyl)-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclobutane, cis Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclobutane, cis
• 1-(bromomethyl)-3-oxaspiro[bicyclo[3.1.0]hexane-2,1''-cyclobutane], cis
• Spiro[cyclobutane-1,2'-[3]oxabicyclo[3.1.0]hexane], 1'-(bromomethyl)-, (1'R,5'R)-

• Inchi： 1S/C9H13BrO/c10-6-8-4-7(8)5-11-9(8)2-1-3-9/h7H,1-6H2/t7-,8+/m0/s1
• InChI Key： DOUYABSIAFPIHY-JGVFFNPUSA-N
• SMILES： C12(OC[C@@]3([H])[C@]1(CBr)C3)CCC2

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 267.9±13.0 °C(Predicted)

Additional information on 1-(bromomethyl)-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclobutane, cis

Introduction to 1-(bromomethyl)-3-oxaspirobicyclo[3.1.0]hexane-2,1'-cyclobutane, cis (CAS No: 2187426-60-2)

The compound 1-(bromomethyl)-3-oxaspirobicyclo[3.1.0]hexane-2,1'-cyclobutane, cis (CAS No: 2187426-60-2) represents a fascinating molecular scaffold that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This spirobicyclic structure, characterized by its unique oxaspiro core and bromomethyl substituent, presents a versatile platform for the development of novel bioactive molecules. The presence of both heteroatom and alkylating functionality makes it particularly intriguing for designing molecules with potential therapeutic applications.

The spirobicyclo[3.1.0]hexane core is a privileged structure in drug discovery, known for its rigid framework and ability to accommodate diverse substituents while maintaining biological activity. The incorporation of an oxa group introduces polarity and hydrogen bonding capabilities, enhancing interactions with biological targets. The cis configuration of the cyclobutane ring further influences the conformational landscape of the molecule, potentially affecting its binding affinity and selectivity.

The bromomethyl substituent at the 1-position is a critical functional group that enables further derivatization through nucleophilic addition reactions. This reactivity allows for the introduction of various pharmacophores, making the compound a valuable intermediate in synthetic protocols targeting small molecule drug discovery. The ability to modify this position provides chemists with a high degree of flexibility in designing molecules with tailored properties.

Recent advancements in medicinal chemistry have highlighted the importance of spirobicyclic compounds in addressing unmet medical needs. The oxaspiro scaffold has been explored in various therapeutic areas, including oncology, neurology, and anti-inflammatory applications. For instance, derivatives of spirocyclic oxanes have shown promising activity as kinase inhibitors due to their ability to mimic natural substrates and disrupt enzyme function.

In the context of drug development, the bromomethyl group serves as a versatile handle for introducing polar or charged moieties that can enhance solubility or target specific binding pockets on biological macromolecules. This functional group has been widely utilized in fragment-based drug design approaches, where small molecular fragments are linked together to form lead compounds with improved pharmacokinetic profiles.

The synthesis of 1-(bromomethyl)-3-oxaspirobicyclo[3.1.0]hexane-2,1'-cyclobutane, cis involves multi-step organic transformations that showcase the ingenuity of synthetic chemists in constructing complex cyclic systems. Key steps typically include cyclization reactions to form the spirobicyclic core followed by functionalization at the bromomethyl position. These synthetic strategies often leverage transition metal catalysis to achieve high yields and enantioselectivity where necessary.

From a computational chemistry perspective, the three-dimensional structure of this compound can be modeled using advanced molecular mechanics and quantum mechanical methods. Such simulations help predict its behavior in biological systems, including binding modes to target proteins and potential metabolic pathways. The insights gained from these studies are crucial for optimizing lead compounds before they enter preclinical testing.

The pharmaceutical industry continues to invest heavily in developing new methodologies for constructing heterocyclic frameworks like spirobicyclo[3.1.0]hexanes due to their prevalence in biologically active compounds. Innovations in flow chemistry and continuous manufacturing have also enabled more efficient production processes for these complex molecules on an industrial scale.

Future research directions may explore modifications to this scaffold that enhance its bioavailability or reduce potential side effects while maintaining efficacy against disease-causing targets. The integration of machine learning algorithms into virtual screening campaigns could accelerate the identification of novel derivatives with improved pharmacological properties.

In summary,1-(bromomethyl)-3-oxaspirobicyclo[3.1.0]hexane-2,1'-cyclobutane, cis (CAS No: 2187426-60-2) stands as a compelling example of how structural complexity can be leveraged to develop innovative therapeutics for human health challenges facing society today.